Ethyl 4-(2-((3-acetamidophenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
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Overview
Description
This compound is a complex organic molecule with multiple functional groups, including an acetamidophenyl group, an ethoxy group, and a dihydropyridazine group. These functional groups suggest that this compound may have interesting chemical properties and potential applications in fields such as medicinal chemistry or materials science .
Synthesis Analysis
The synthesis of such a complex molecule would likely involve multiple steps, each introducing a different functional group. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound, as implied by its name, is quite complex. It includes a dihydropyridazine ring, which is a six-membered ring with two nitrogen atoms, and an acetamidophenyl group, which consists of a phenyl (benzene) ring with an acetamide (CH3CONH2) substituent .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups in this compound might make it soluble in polar solvents .Scientific Research Applications
Chemical Synthesis and Derivatives
Research involving chemically related compounds often focuses on the synthesis of novel derivatives with potential applications in medicinal chemistry, material science, and as intermediates in organic synthesis. For example, compounds such as ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates have been converted into various derivatives, including 1,6-diazanaphthalene and pyrano[2,3-c]pyrazole derivatives, highlighting the versatility of similar structures in generating new chemical entities with potential utility in drug development and as functional materials (Harb et al., 1989).
Biological Activities
Another area of application for chemically related compounds includes the exploration of their biological activities. Novel compounds have been synthesized and evaluated for various biological activities, such as antimicrobial and herbicidal effects. For instance, novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives have shown significant herbicidal activities, suggesting that related compounds could also be explored for their potential bioactivities in agricultural and pharmaceutical contexts (Xu et al., 2008).
Antimicrobial Agents
The synthesis and characterization of new quinazolines as potential antimicrobial agents are indicative of the ongoing research in identifying new compounds with antimicrobial properties. This suggests that ethyl 4-(2-((3-acetamidophenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate and its derivatives could be investigated for similar applications, aiming to address the increasing need for novel antimicrobials due to the rise in antibiotic-resistant strains of bacteria (Desai et al., 2007).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
ethyl 4-[2-(3-acetamidoanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O6/c1-3-32-23(31)22-19(13-21(30)27(26-22)18-10-5-4-6-11-18)33-14-20(29)25-17-9-7-8-16(12-17)24-15(2)28/h4-13H,3,14H2,1-2H3,(H,24,28)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMGYWKBIBKERCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=CC(=C2)NC(=O)C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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